Phenylbenzamines
Phenylbenzamines are a class of organic compounds characterized by their aromatic backbone and substituent at the para position, specifically with an amino group (-NH2) attached to the benzene ring. These compounds find application in various fields such as pharmaceuticals, agriculture, and research due to their structural diversity and potential biological activities. In pharmacology, phenylbenzamines often act as anticholinesterase agents, inhibiting the enzyme responsible for breaking down acetylcholine, which can lead to increased levels of this neurotransmitter. This property makes them useful in treating conditions associated with decreased cholinergic activity. Additionally, certain derivatives may possess analgesic or anti-inflammatory properties, making them valuable tools in medicinal chemistry. For agricultural purposes, some phenylbenzamines can serve as insecticides by interfering with the nervous system functions of pests. Overall, these compounds offer a rich platform for exploring new therapeutic and chemical applications due to their unique structural features and functional potential.

Structure | Chemical Name | CAS | MF |
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2-{(2-Methoxyphenyl)aminomethyl}phenol Hydrochloride | 388110-66-5 | C14H15NO2 |
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2-Chloro-N-(4-fluorobenzyl)aniline | 356531-45-8 | C13H11ClFN |
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3-{(5-amino-2-methylphenyl)aminomethyl}benzonitrile | 1467790-61-9 | C15H15N3 |
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N-1-Benzyl-2-fluoro-N-1-methyl-1,4-benzenediamine | 832099-32-8 | C14H15N2F |
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N-[(4-methoxyphenyl)methyl]aniline | 3526-43-0 | C14H15NO |
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4-(2,2-dimethylpropyl)-n-(2-fluorobenzyl)aniline | 1042513-60-9 | C17H20FN |
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N-Benzyl-N-(2-(pyridin-4-yl)ethyl)aniline | 112351-30-1 | C20H20N2 |
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N-(4-Bromophenyl)methyl-2,4-difluoroaniline Hydrochloride | 1193390-03-2 | C13H11BrClF2N |
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N-(3-fluorobenzyl)-4-propylaniline | 1019492-41-1 | C16H18NF |
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4-chloro-2-[(2-chloro-4-methylanilino)methyl]phenol | 1038966-68-5 | C14H13Cl2NO |
Related Literature
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Panpan Hu,Wei Song,Yujuan Shan,Ming Du,Minghui Huang,Chen Song,Lanwei Zhang Food Funct., 2015,6, 2257-2265
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5. Back cover
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Hong-Wu Zhao,Jia-Ming Guo,Li-Ru Wang,Wan-Qiu Ding,Zhe Tang,Xiu-Qing Song,Hui-Hui Wu,Xiao-Zu Fan,Xiao-Fan Bi Org. Chem. Front., 2019,6, 3891-3895
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